molecular formula C11H9N3O3 B8452432 N-(5-nitroisoquinolin-3-yl)acetamide

N-(5-nitroisoquinolin-3-yl)acetamide

Cat. No.: B8452432
M. Wt: 231.21 g/mol
InChI Key: SMILPCCPWXDDRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-nitroisoquinolin-3-yl)acetamide is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9N3O3

Molecular Weight

231.21 g/mol

IUPAC Name

N-(5-nitroisoquinolin-3-yl)acetamide

InChI

InChI=1S/C11H9N3O3/c1-7(15)13-11-5-9-8(6-12-11)3-2-4-10(9)14(16)17/h2-6H,1H3,(H,12,13,15)

InChI Key

SMILPCCPWXDDRR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=NC=C2C=CC=C(C2=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N-(isoquinolin-3-yl)acetamide (3.89 g, 20.9 mmol) in concentrated H2SO4 (40 mL) was cooled to 0° C. and solid potassium nitrate (2.53 g, 25.1 mmol) was added slowly in portions over 10 min. After stiffing for 1 h at 0° C., the reaction mixture was poured over ice (50 g), and neutralized with concentrated NH4OH solution. The resulting yellow solid was collected by vacuum filtration, washed with water, and dried in the vacuum oven at ambient temperature for 48 hours. This material was triturated with 1:1 CH3OH—CH2Cl2, collected by filtration, washed with CH2Cl2, and dried under vacuum. This provided 4.14 g of the title compound as a yellow solid in approximately 60% purity. MS (ESI+) m/z 232 (M+H)+.
Quantity
3.89 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
potassium nitrate
Quantity
2.53 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
50 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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